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Compound of Interest

Compound Name: 2-Hydroxyethyl acetate
CAS No.: 65071-98-9
Cat. No.: B7771454

Get Quote

For Immediate Application by Researchers, Scientists, and Drug Development Professionals

Section 1: Understanding 2-Hydroxyethyl Acetate: A
Molecule of Dual Functionality

2-Hydroxyethyl acetate (CAS 542-59-6) is a bifunctional organic molecule that possesses
both a primary hydroxyl and an ester functional group.[1] This unique structural feature imparts
a desirable combination of properties, making it a valuable building block and solvent in a wide
array of chemical transformations.[1][2] It is a colorless, nearly odorless liquid that is soluble in
water and many common organic solvents.[1][3]

Table 1: Physicochemical Properties of 2-Hydroxyethyl Acetate
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Property Value Reference
Molecular Formula CaHsOs3 [1]
Molecular Weight 104.10 g/mol [1]
Boiling Point 182°C [4]
Melting Point -45°C [4]
Flash Point 88°C [5]
Density 1.11 g/cm3 [3]
Water Solubility Completely miscible [3]

These properties, particularly its high boiling point and miscibility, make it an excellent choice
for reactions requiring elevated temperatures and for facilitating reactions between both polar
and non-polar reagents.[1]

Section 2: Core Applications in Organic Synthesis

The dual functionality of 2-Hydroxyethyl acetate allows it to participate in a variety of
reactions, serving as a nucleophile (via the hydroxyl group) or as a precursor to other functional
groups.

The primary hydroxyl group of 2-Hydroxyethyl acetate readily undergoes esterification with
carboxylic acids, acid chlorides, or acid anhydrides to form more complex esters.[6] This is a
fundamental transformation in the synthesis of various fine chemicals and pharmaceuticals.

Conversely, the acetate group can be displaced by other alkoxides in transesterification
reactions, allowing for the synthesis of different esters under either acidic or basic conditions.[7]
This process is particularly useful in the production of specialty esters where the corresponding
alcohol may be expensive or difficult to handle directly. For instance, it has been utilized in the
synthesis of bio-additives for diesel fuel through transesterification of triglycerides.[8]

Protocol 1: General Procedure for Acid-Catalyzed Esterification

This protocol outlines a standard Fischer esterification, a common method for synthesizing
esters.[9]
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e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 2-Hydroxyethyl acetate (1.0 eq) and the desired carboxylic acid (1.1 eq).

o Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid
(e.g., 5 mol%).

» Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress by thin-
layer chromatography (TLC) or gas chromatography (GC).

o Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an
appropriate organic solvent (e.g., ethyl acetate) and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude ester can be purified by distillation or column
chromatography.

Workflow for Acid-Catalyzed Esterification

2-Hydroxyethyl acetate + Heat
Carboxylic Acid
Aqueous Work-up Distillation or o
[ (H20, NaHCOs3, Brine) Chromatography Purified Ester
H2S0a (cat.)

Click to download full resolution via product page

Caption: Workflow for a typical acid-catalyzed esterification using 2-Hydroxyethyl acetate.

In multi-step syntheses, it is often necessary to temporarily block a reactive functional group to
prevent it from interfering with subsequent reactions.[10] The acetate portion of 2-
Hydroxyethyl acetate can be used to protect hydroxyl groups, forming an ester that is stable
under a variety of conditions but can be easily removed when needed.[10][11]

Protocol 2: Protection of a Primary Alcohol
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e Reaction Setup: Dissolve the alcohol to be protected (1.0 eq) in a suitable aprotic solvent
(e.g., dichloromethane or tetrahydrofuran).

o Reagent Addition: Add 2-Hydroxyethyl acetate (1.2 eq) and a coupling agent such as
dicyclohexylcarbodiimide (DCC) or an acid catalyst.

e Reaction Conditions: Stir the reaction at room temperature until completion, as monitored by
TLC.

» Work-up and Purification: Filter off any solid byproducts. Wash the filtrate with water and
brine. Dry the organic layer, concentrate, and purify the resulting protected alcohol by
column chromatography.

The deprotection is typically achieved by hydrolysis under acidic or basic conditions.[10]

Conceptual Diagram of Hydroxyl Protection and Deprotection

Protection
2-Hydroxyethyl acetate)

Deprotection

—
—
-
—_
———
———

Click to download full resolution via product page
Caption: The reversible protection of a hydroxyl group using an acetate moiety.

2-Hydroxyethyl acetate serves as a key starting material or intermediate in the synthesis of
various active pharmaceutical ingredients (APIs). A notable example is its use in the
preparation of cephalosporin antibiotics.[12][13] The structural framework of 2-Hydroxyethyl
acetate can be incorporated into the final drug molecule or used to introduce specific
functionalities. In the synthesis of certain cephalosporins, the 3-hydroxymethyl group of a
cephalosporin core can be acylated, a transformation where a derivative of 2-hydroxyethyl
acetate could be employed.[12]

Section 3: Safety, Handling, and Storage
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As with any chemical reagent, proper safety precautions are paramount when handling 2-
Hydroxyethyl acetate.

e Hazards: It can cause severe eye irritation and may cause skin, respiratory, and digestive
tract irritation.[4][5]

e Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or
chemical safety goggles, gloves, and a lab coat.[4] Work in a well-ventilated area or under a
chemical fume hood.[5]

o First Aid: In case of eye contact, immediately flush with plenty of water for at least 15
minutes.[5] For skin contact, wash with soap and water.[4] If inhaled, move to fresh air.[5] In
case of ingestion, do not induce vomiting and seek immediate medical attention.[4]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[4][5]

Table 2: Hazard and Precautionary Statements

GHS . Hazard Precautionary
. Signal Word Reference
Pictogram Statement Statement

P280: Wear eye

protection/face
protection.
P305+P351+P33
8: IF IN EYES:
H318: Causes ) )
] Rinse cautiously
Danger serious eye [14]

with water for
damage. )
several minutes.
Remove contact
lenses, if present
and easy to do.

Continue rinsing.

Section 4: Conclusion
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2-Hydroxyethyl acetate is a highly versatile and valuable chemical intermediate with a broad
range of applications in organic synthesis. Its dual functionality allows for its use in
esterification, transesterification, and as a protecting group, making it an indispensable tool for
researchers and professionals in drug development and the chemical sciences. A thorough
understanding of its properties, reaction protocols, and safety considerations, as outlined in this
guide, will enable its effective and safe utilization in the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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